N-[4-(Hydroxymethyl)piperidin-4-yl]-2-nitrobenzenesulfonamide

• IUPAC Name: N-[4-(hydroxymethyl)piperidin-4-yl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H17N3O5S/c16-9-12(5-7-13-8-6-12)14-21(19,20)11-4-2-1-3-10(11)15(17)18/h1-4,13-14,16H,5-9H2
• InChI Key: ARTOLVHZAJVDHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(CO)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C12H17N3O5S
• Molecular Weight: 315.35 g/mol
• CAS No.: 2138078-16-5

Description

“N-[4-(Hydroxymethyl)piperidin-4-yl]-2-nitrobenzenesulfonamide” is a complex organic compound. It belongs to the class of compounds known as piperidines. Piperidines are compounds containing a piperidine ring, which is a saturated aliphatic six-member ring with one nitrogen atom and five carbon atoms. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In recent years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.